Cas no 1006334-15-1 (1'-ethyl-3',5'-dimethyl-1-phenyl-1H,1'H-3,4'-bipyrazole-4-carbaldehyde)

• Product Name: 1'-ethyl-3',5'-dimethyl-1-phenyl-1H,1'H-3,4'-bipyrazole-4-carbaldehyde
• CAS No: 1006334-15-1
• MF: C₁₇H₁₈N₄O
• MW: 294.351023197174
• MDL: MFCD08558234
• CID: 3059895
• PubChem ID: 19616630
• Update Time: 2025-06-10

1'-ethyl-3',5'-dimethyl-1-phenyl-1H,1'H-3,4'-bipyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1'-Ethyl-3',5'-dimethyl-1-phenyl-1H,1'H-[3,4'-bipyrazole]-4-carbaldehyde
• 1'-ethyl-3',5'-dimethyl-1-phenyl-1H,1'H-3,4'-bipyrazole-4-carbaldehyde
• STK350520
• AKOS000313077
• 3-(1-ethyl-3,5-dimethylpyrazol-4-yl)-1-phenylpyrazole-4-carbaldehyde
• CS-0374138
• EN300-230443
• DTXSID901154948
• 1006334-15-1
• BBL040477
• 1a(2)-Ethyl-3a(2),5a(2)-dimethyl-1-phenyl[3,4a(2)-bi-1H-pyrazole]-4-carboxaldehyde
• 1'-ETHYL-3',5'-DIMETHYL-1-PHENYL-[3,4'-BIPYRAZOLE]-4-CARBALDEHYDE

• MDL： MFCD08558234
• Inchi： 1S/C17H18N4O/c1-4-20-13(3)16(12(2)18-20)17-14(11-22)10-21(19-17)15-8-6-5-7-9-15/h5-11H,4H2,1-3H3
• InChI Key： GFBWEVLGJPXQKO-UHFFFAOYSA-N
• SMILES： O=CC1=CN(C2C=CC=CC=2)N=C1C1C(C)=NN(CC)C=1C

Computed Properties

• Exact Mass: 294.14806121Da
• Monoisotopic Mass: 294.14806121Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1'-ethyl-3',5'-dimethyl-1-phenyl-1H,1'H-3,4'-bipyrazole-4-carbaldehyde

Introduction to 1'-ethyl-3',5'-dimethyl-1-phenyl-1H,1'H-3,4'-bipyrazole-4-carbaldehyde (CAS No. 1006334-15-1)

1'-ethyl-3',5'-dimethyl-1-phenyl-1H,1'H-3,4'-bipyrazole-4-carbaldehyde, identified by its CAS number 1006334-15-1, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the bipyrazole class, a structural motif known for its broad spectrum of biological activities and potential applications in drug discovery. The presence of functional groups such as an aldehyde at the 4-position and ethyl, methyl, and phenyl substituents at the 1' and 3',5' positions endows this molecule with unique chemical properties and reactivity patterns that make it a promising candidate for further exploration.

The bipyrazole core is a fused system of two pyrazole rings, which are five-membered aromatic rings containing two nitrogen atoms. This structural configuration imparts remarkable stability and electronic characteristics to the molecule, making it an attractive scaffold for designing biologically active compounds. The aldehyde group in 1'-ethyl-3',5'-dimethyl-1-phenyl-1H,1'H-3,4'-bipyrazole-4-carbaldehyde serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives with tailored pharmacological properties.

In recent years, there has been a surge in research focused on developing novel therapeutic agents based on bipyrazole derivatives. These compounds have shown promise in various pharmacological contexts, including antimicrobial, anti-inflammatory, anticancer, and antiviral applications. The specific arrangement of substituents in 1'-ethyl-3',5'-dimethyl-1-phenyl-1H,1'H-3,4'-bipyrazole-4-carbaldehyde may contribute to its unique interactions with biological targets, potentially leading to the discovery of new drugs with improved efficacy and reduced side effects.

One of the most compelling aspects of this compound is its potential as a building block for drug development. The aldehyde functionality allows for condensation reactions with various nucleophiles, such as amines and hydrazines, to form Schiff bases or other heterocyclic systems. These reactions can be harnessed to generate libraries of derivatives that can be screened for biological activity. Additionally, the presence of multiple substituents provides opportunities for fine-tuning the physicochemical properties of the molecule, such as solubility, lipophilicity, and metabolic stability.

Recent studies have highlighted the importance of bipyrazole derivatives in modulating enzyme activity and receptor binding. For instance, certain bipyrazole-based compounds have been reported to inhibit kinases and other enzymes involved in cancer progression. The structural features of 1'-ethyl-3',5'-dimethyl-1-phenyl-1H,1'H-3,4'-bipyrazole-4-carbaldehyde may confer similar inhibitory effects on key targets relevant to human health. Furthermore, its ability to cross cell membranes suggests potential applications in drug delivery systems designed to enhance bioavailability.

The synthesis of 1'-ethyl-3',5'-dimethyl-1-phenyl-1H,1'H-3,4'-bipyrazole-4-carbaldehyde involves multi-step organic transformations that showcase the versatility of modern synthetic methodologies. Advanced techniques such as transition-metal-catalyzed coupling reactions and palladium-mediated cross-coupling have been employed to construct the bipyrazole core efficiently. These synthetic strategies not only ensure high yields but also allow for precise control over regioselectivity and stereoselectivity.

The compound's potential applications extend beyond traditional pharmaceuticals. It has been explored as a ligand in coordination chemistry due to its ability to form stable complexes with metal ions. Such complexes can serve as catalysts or sensors in various industrial processes. Moreover, the unique electronic properties of bipyrazole derivatives make them interesting candidates for materials science applications in optoelectronics and photovoltaics.

In conclusion,1'-ethyl-3',5'-dimethyl-1-ph enyl - 1 H , 1 ' H - 3 , 4 ' - bip y raz ole - 4 - car bal de hyde (CAS No. 1006334 -15 - 1) represents a fascinating molecule with diverse potential applications in medicinal chemistry and beyond. Its structural complexity and functional versatility make it an invaluable tool for researchers seeking to develop novel therapeutic agents or advanced materials. As our understanding of its biological activities grows through further investigation, this compound is poised to play a significant role in shaping future advancements in health sciences.